Cas no 41808-36-0 (5-Amino-4-cyano-3-propylisothiazole)

• Product Name: 5-Amino-4-cyano-3-propylisothiazole
• CAS No: 41808-36-0
• MF: C₇H₉N₃S
• MW: 167.231459379196
• CID: 2636171
• PubChem ID: 21426740
• Update Time: 2025-04-21

5-Amino-4-cyano-3-propylisothiazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11765477
• 5-Amino-3-propyl-4-isothiazolecarbonitrile
• SRNSZFLPQYLPKC-UHFFFAOYSA-N
• 41808-36-0
• DTXSID301265000
• 5-amino-4-cyano-3-propylisothiazole
• 5-Amino-4-cyano-3-propylisothiazole

• Inchi： 1S/C7H9N3S/c1-2-3-6-5(4-8)7(9)11-10-6/h2-3,9H2,1H3
• InChI Key： SRNSZFLPQYLPKC-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C(CCC)=N1)N

Computed Properties

• Exact Mass: 167.05171847Da
• Monoisotopic Mass: 167.05171847Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 90.9Ų